Cas no 869943-08-8 (2-(((5-Methylthiophen-2-yl)methyl)amino)butan-1-ol)
2-(((5-Methylthiophen-2-yl)methyl)amino)butan-1-ol is a synthetic organic compound featuring a thiophene core substituted with a methyl group and an amino alcohol side chain. This structure imparts versatility in pharmaceutical and chemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both amino and hydroxyl functional groups enhances its reactivity, enabling further derivatization for drug development. The thiophene moiety contributes to potential binding affinity in medicinal chemistry, while the methyl substitution may influence metabolic stability. This compound is of interest in research settings for its potential role in designing novel therapeutic agents or as a building block for specialized chemical synthesis.
869943-08-8 structure
Product Name:2-(((5-Methylthiophen-2-yl)methyl)amino)butan-1-ol
CAS No:869943-08-8
MF:C10H17NOS
MW:199.313081502914
CID:1086809
PubChem ID:4716027
Update Time:2025-06-07
2-(((5-Methylthiophen-2-yl)methyl)amino)butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(((5-Methylthiophen-2-yl)methyl)amino)butan-1-ol
- 2-[(5-methylthiophen-2-yl)methylamino]butan-1-ol
- 2-{[(5-methyl-2-thienyl)methyl]amino}-1-butanol
- 2-{[(5-methyl-2-thienyl)methyl]amino}-1-butanol(SALTDATA: HCl)
- 2-{[(5-methylthiophen-2-yl)methyl]amino}butan-1-ol
- AN-465/42243836
- AKOS000284999
- DTXSID80405872
- 869943-08-8
- STK280271
-
- MDL: MFCD04560750
- Inchi: 1S/C10H17NOS/c1-3-9(7-12)11-6-10-5-4-8(2)13-10/h4-5,9,11-12H,3,6-7H2,1-2H3
- InChI Key: ADXRTVOBINTIFG-UHFFFAOYSA-N
- SMILES: S1C(C)=CC=C1CNC(CO)CC
Computed Properties
- Exact Mass: 199.10300
- Monoisotopic Mass: 199.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 60.5Ų
Experimental Properties
- PSA: 60.50000
- LogP: 2.30790
2-(((5-Methylthiophen-2-yl)methyl)amino)butan-1-ol Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(((5-Methylthiophen-2-yl)methyl)amino)butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AC17398-10mg |
2-{[(5-METHYL-2-THIENYL)METHYL]AMINO}-1-BUTANOL |
869943-08-8 | 95% | 10mg |
$225.00 | 2024-04-19 | |
| A2B Chem LLC | AC17398-20mg |
2-{[(5-METHYL-2-THIENYL)METHYL]AMINO}-1-BUTANOL |
869943-08-8 | 95% | 20mg |
$237.00 | 2024-04-19 | |
| A2B Chem LLC | AC17398-50mg |
2-{[(5-METHYL-2-THIENYL)METHYL]AMINO}-1-BUTANOL |
869943-08-8 | 95% | 50mg |
$268.00 | 2024-04-19 | |
| A2B Chem LLC | AC17398-100mg |
2-{[(5-METHYL-2-THIENYL)METHYL]AMINO}-1-BUTANOL |
869943-08-8 | 95% | 100mg |
$298.00 | 2024-04-19 |
2-(((5-Methylthiophen-2-yl)methyl)amino)butan-1-ol Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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